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Compound of Interest

Compound Name: barium phosphinate

Cat. No.: B1143699

CAS Number: 14871-79-5 (Monohydrate)
Synonyms: Barium Hypophosphite, Barium Dihydrohypophosphite, Barium Bisphosphinate

This technical guide provides a comprehensive overview of barium phosphinate, also known
as barium hypophosphite. While the primary audience for this guide includes researchers in
materials science and chemistry, it is important to note that a thorough review of scientific
literature reveals no significant applications or established signaling pathways for barium
phosphinate within the field of drug development or biological research at this time. The
information presented herein focuses on its chemical properties, synthesis, and its principal
industrial application in electroless nickel plating.

Chemical and Physical Properties

Barium phosphinate monohydrate is a white, crystalline, odorless solid.[1] It is soluble in
water and insoluble in alcohol.[1] Key quantitative data are summarized in the table below.
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Property Value Reference
CAS Number 14871-79-5 (Monohydrate) [1112113114]
Molecular Formula Ba(H2P0O2)2-H20 [1]
Molecular Weight 285.320 g/mol [1]

Density 2.94 g/cm?3 [1]
Solubility in Water 362 9/100 ml at 20°C [5]

(anhydrous)
Melting Point Decomposes above 150°C [6]

Synthesis of Barium Phosphinate

Detailed experimental protocols for the synthesis of barium phosphinate are available in the
scientific literature. Two common methods are outlined below.

Experimental Protocol 1: Neutralization Reaction

This method involves the neutralization of barium hydroxide with hypophosphorous acid.[6]

Methodology:

Prepare a solution of barium hydroxide [Ba(OH)].

e Slowly add hypophosphorous acid (HsPO:z) to the barium hydroxide solution with constant
stirring.

e Monitor the pH of the solution until neutralization is complete.
e The resulting solution contains barium phosphinate.

o Crystallize the barium phosphinate monohydrate by evaporating the solvent. The addition
of alcohol can aid in the crystallization process.[1]
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Experimental Protocol 2: Reaction with White
Phosphorus

A historical method for preparing barium phosphinate involves the reaction of white
phosphorus with a suspension of barium hydroxide.[3][6][7]

Methodology:
e Prepare an aqueous suspension of barium hydroxide [Ba(OH)z].

o Carefully add white phosphorus to the suspension. Caution: This reaction produces
phosphine gas (PHs), which is toxic and spontaneously flammable in air. This procedure
must be carried out in a well-ventilated fume hood with appropriate safety measures.

o Heat the mixture to facilitate the reaction.
» After the reaction is complete, filter the solution to remove any unreacted starting materials.
e The filtrate contains the barium phosphinate product.

 [solate the barium phosphinate monohydrate crystals through evaporation of the water.
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A simplified diagram illustrating the two primary synthesis routes for barium phosphinate.

Application in Electroless Nickel Plating

The primary industrial application of barium phosphinate is as a source of hypophosphite ions
for electroless nickel plating.[1] This process allows for the deposition of a uniform layer of
nickel-phosphorus alloy onto a substrate without the use of an external electrical current.

Experimental Workflow: Electroless Nickel Plating

The following provides a general workflow for electroless nickel plating using a hypophosphite-
based bath.

Methodology:

e Substrate Preparation: The surface of the material to be plated is thoroughly cleaned and
activated. This may involve degreasing, acid etching, and rinsing steps to ensure proper
adhesion of the nickel coating.

o Plating Bath Preparation: An aqueous plating bath is prepared containing a source of nickel
ions (e.g., nickel sulfate), a reducing agent (hypophosphite, which can be supplied by
barium phosphinate), complexing agents to control the availability of nickel ions, and
stabilizers to prevent spontaneous decomposition of the bath.

» Deposition: The prepared substrate is immersed in the heated plating bath. The
hypophosphite ions are oxidized on the catalytic surface of the substrate, which in turn
reduces the nickel ions to metallic nickel, forming a deposit.

» Post-treatment: After the desired thickness of the nickel-phosphorus alloy is achieved, the
plated object is removed from the bath, rinsed, and may undergo further heat treatment to
improve its hardness and adhesion.
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Electroless Nickel Plating Workflow
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A flowchart outlining the key stages of the electroless nickel plating process.
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Relevance in Drug Development and Biological
Systems

Despite the utility of other phosphinate and phosphonate compounds in medicinal chemistry as
bioisosteres for phosphates, there is a notable absence of barium phosphinate in the
literature pertaining to drug development, pharmacology, or defined biological signaling
pathways.[8][9][10][11][12] While some barium compounds have been investigated for specific
medical applications, such as barium sulfate as a contrast agent, and there is some research
into the potential antiviral properties of barium hydroxide, these are not directly related to
barium phosphinate.[13][14] Researchers and scientists in the field of drug development
should be aware that the current body of scientific knowledge does not support a biological role
for barium phosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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